Cas no 6575-13-9 (2,6-Dimethylbenzonitrile)

2,6-Dimethylbenzonitrile structure
2,6-Dimethylbenzonitrile structure
Product Name:2,6-Dimethylbenzonitrile
CAS No:6575-13-9
MF:C9H9N
MW:131.174462080002
MDL:MFCD00037166
CID:85713
PubChem ID:81057
Update Time:2025-04-18

2,6-Dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethylbenzonitrile
    • 2,6-Dimethylbenzoniitrile
    • 2.6-Dimethylbenzonitrile
    • 2-Cyano-m-xylene
    • DTXSID20215957
    • J-507510
    • UNII-1ZH37S5B0Z
    • NSC-98304
    • CS-W011101
    • AE-641/00671031
    • NCIOpen2_001819
    • 2,6-dimethylbenzenecarbonitrile
    • SCHEMBL102473
    • GS-3493
    • Benzonitrile, 2,6-dimethyl-
    • 2,6-Dimethyl-Benzonitrile
    • NS00035910
    • EINECS 229-503-5
    • 1ZH37S5B0Z
    • NSC 98304
    • NSC98304
    • A19028
    • D4927
    • FT-0636186
    • AKOS006230220
    • AM20060906
    • Q27253320
    • EN300-1720937
    • SY016154
    • 6575-13-9
    • InChI=1/C9H9N/c1-7-4-3-5-8(2)9(7)6-10/h3-5H,1-2H
    • MFCD00037166
    • DTXCID50138448
    • DB-020237
    • MDL： MFCD00037166
    • Inchi： 1S/C9H9N/c1-7-4-3-5-8(2)9(7)6-10/h3-5H,1-2H3
    • InChI Key： QSACPWSIIRFHHR-UHFFFAOYSA-N
    • SMILES： N#CC1C(C)=CC=CC=1C
    • BRN： 1932523

Computed Properties

  • Exact Mass: 131.07300
  • Monoisotopic Mass: 131.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Color/Form: Beige crystalline powder
  • Density: 1.0111 (estimate)
  • Melting Point: 88.0 to 92.0 deg-C
  • Boiling Point: 93°C/10mmHg(lit.)
  • Flash Point: 91.9℃
  • Refractive Index: 1.5250 (estimate)
  • PSA: 23.79000
  • LogP: 2.17508
  • λmax: 231(EtOH)(lit.)

2,6-Dimethylbenzonitrile Security Information

2,6-Dimethylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,6-Dimethylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM157952-100g
2,6-Dimethylbenzonitrile
 6575-13-9 95+%
100g
 $196 2021-06-17
Chemenu
CM157952-500g
2,6-Dimethylbenzonitrile
 6575-13-9 95+%
500g
 $589 2021-06-17
Fluorochem
018612-1g
2,6-Dimethylbenzonitrile
 6575-13-9 97%
1g
 ￡10.00 2022-03-01
Fluorochem
018612-5g
2,6-Dimethylbenzonitrile
 6575-13-9 97%
5g
 ￡16.00 2022-03-01
Fluorochem
018612-10g
2,6-Dimethylbenzonitrile
 6575-13-9 97%
10g
 ￡27.00 2022-03-01
Fluorochem
018612-25g
2,6-Dimethylbenzonitrile
 6575-13-9 97%
25g
 ￡55.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D134717-5g
2,6-Dimethylbenzonitrile
 6575-13-9 97%
5g
 ¥58.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D134717-1g
2,6-Dimethylbenzonitrile
 6575-13-9 97%
1g
 ¥29.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D134717-100g
2,6-Dimethylbenzonitrile
 6575-13-9 97%
100g
 ¥710.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D134717-25g
2,6-Dimethylbenzonitrile
 6575-13-9 97%
25g
 ¥222.90 2023-09-03

2,6-Dimethylbenzonitrile Production Method

2,6-Dimethylbenzonitrile Related Literature

Related Categories

6575-13-9 (2,6-Dimethylbenzonitrile) Related Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent